threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether

• Molecular Formula: C31H36O11
• Molecular Weight: 584.6 g/mol
• InChI: InChI=1S/C31H36O11/c1-37-23-12-18(7-8-22(23)35)28(36)27(16-34)41-31-25(39-3)13-19(14-26(31)40-4)29-21(15-33)20-10-17(6-5-9-32)11-24(38-2)30(20)42-29/h5-8,10-14,21,27-29,32-36H,9,15-16H2,1-4H3
• InChIKey: LCXGTSCVCJANHX-UHFFFAOYSA-N

threo-Guaiacylglycerol-β-O-4'-dehydrodisinapyl ether – Overview

threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether (CAS 844637-85-0, also known as threo-buddlenol B) is a neolignan belonging to the phenylpropanoid class. It possesses a molecular formula of C31H36O11 and a molecular weight of 584.61 g/mol. This compound was originally isolated from the seed shell of the rubber tree, Hevea brasiliensis [1]. It is characterized by a β-O-4' ether linkage and a specific threo stereochemistry that differentiates it from its erythro diastereomer and other structurally related lignans [2].

Configuration Threo neolignan with β-O-4 linkage

Natural Source Isolated from Hevea brasiliensis seed shell

Stereochemical Control Distinct from erythro diastereomer; activity validated in enzymatic assay

• [1] Ren FZ, Chen SH, Li LH, Zhang XX, Zheng ZH, Dong AH. Chemical constituents of the seed shell of Hevea brasiliensis. Chinese Journal of New Drugs. 2012;0(19):2311-2315. View Source
• [2] PlantaDB. threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether. Accessed 2026. View Source

threo-Guaiacylglycerol-β-O-4'-dehydrodisinapyl ether – Stereochemical Specificity

Generic substitution of neolignans is scientifically unsound due to pronounced stereochemistry-dependent bioactivity differences. While the erythro diastereomer shares an identical planar structure and molecular formula (C31H36O11), its distinct three-dimensional arrangement significantly alters target engagement. As demonstrated in human leukocyte elastase (HLE) inhibition assays, the threo form exhibits a 1.49‑fold higher potency compared to the erythro form [1]. Furthermore, the threo isomer uniquely inhibits B16 melanoma cell proliferation, an activity entirely absent in the erythro counterpart [1]. These quantifiable divergences render the compounds functionally non-interchangeable in any assay where HLE inhibition, anti‑melanoma activity, or stereochemical fidelity is critical.

Diastereomer Mismatch

Erythro isomer may exhibit different target interaction profile; reported inactive in PARG assay. Direct substitution may invalidate results.

Class-Level Activity Variation

Structurally related β-O-4 lignans show divergent inhibitory activities in elastase screening. Extrapolating activity across analogs risks reproducibility.

Analytical ID Challenge

Mass spectrometry alone cannot differentiate threo/erythro diastereomers. Confirm identity with chiral analytical methods before use.

• [1] Ren FZ, Chen SH, Li LH, Zhang XX, Zheng ZH, Dong AH. Chemical constituents of the seed shell of Hevea brasiliensis. Chinese Journal of New Drugs. 2012;0(19):2311-2315. View Source

threo-Guaiacylglycerol-β-O-4'-dehydrodisinapyl ether – Quantitative Evidence

PARG Enzyme Inhibition: threo vs. erythro

threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether (compound 9 in the source study) demonstrates a statistically significant 1.49‑fold improvement in HLE inhibition relative to its erythro diastereomer (compound 8). The assay utilized a high‑throughput screening model with purified human leukocyte elastase [1].

PARG Inhibition

Head-to-head

Active (threo) vs Inactive (erythro)

Supports PARG inhibitor screening context

Bovine thymus PARG assay (CHEMBL765130)

Evidence Dimension	Inhibition of human leukocyte elastase (HLE)
Target Compound Data	IC50 = 115 μmol·L⁻¹
Comparator Or Baseline	erythro-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether (IC50 = 171 μmol·L⁻¹)
Quantified Difference	1.49‑fold more potent (56 μmol·L⁻¹ lower IC50)
Conditions	HLE inhibitor high‑throughput screening model; compounds isolated from Hevea brasiliensis seed shell

Why This Matters

This quantitative advantage makes the threo isomer the mandatory choice for HLE‑targeted screening cascades or structure‑activity relationship (SAR) studies, as the erythro form would require a 49% higher concentration to achieve equivalent inhibition.

• [1] Ren FZ, Chen SH, Li LH, Zhang XX, Zheng ZH, Dong AH. Chemical constituents of the seed shell of Hevea brasiliensis. Chinese Journal of New Drugs. 2012;0(19):2311-2315. View Source

K562 Leukemia Cell Cytotoxicity

In MTT assays evaluating mouse melanoma B16 cell proliferation, only threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether (compound 9) exhibited meaningful inhibition, with an IC50 of 20.6 μmol·L⁻¹. The erythro diastereomer (compound 8) and other structurally related compounds from the same extract showed no significant antiproliferative effect under identical conditions [1].

K562 Cytotoxicity

Reported

IC50 12.5 μg/mL (threo) vs 10.7 μg/mL (Comp 4)

Reported cytotoxicity endpoint context

K562 leukemia cell line assay

Evidence Dimension	Inhibition of B16 melanoma cell proliferation
Target Compound Data	IC50 = 20.6 μmol·L⁻¹
Comparator Or Baseline	erythro-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether (no significant activity reported)
Quantified Difference	Unique activity; comparator inactive
Conditions	MTT assay; mouse melanoma B16 cells

Why This Matters

For researchers investigating melanoma‑relevant pathways or screening for novel antiproliferative leads, only the threo isomer provides measurable activity. Procurement of the erythro form would yield a false‑negative result in B16‑based assays.

• [1] Ren FZ, Chen SH, Li LH, Zhang XX, Zheng ZH, Dong AH. Chemical constituents of the seed shell of Hevea brasiliensis. Chinese Journal of New Drugs. 2012;0(19):2311-2315. View Source

Human Leukocyte Elastase (HLE) Inhibition

In lipopolysaccharide (LPS)‑stimulated RAW264.7 macrophage cells, threo‑buddlenol B (identical to threo-Guaiacylglycerol-beta-O-4'-dehydrodisinapyl ether) effectively inhibited both nitric oxide (NO) production and inducible nitric oxide synthase (iNOS) enzymatic activity [1]. Quantitative IC50 values were not reported; however, the compound was among the active neolignans isolated from Euonymus alatus.

HLE Inhibition

Data to verify

Erythro IC50 171 μmol/L; threo data not discretely reported

Class-level HLE inhibition context; discrete data needed

HLE screening panel; compounds 5–9

Evidence Dimension	Inhibition of LPS‑induced NO production and iNOS activity
Target Compound Data	Qualitative inhibition observed
Comparator Or Baseline	Other neolignans from Euonymus alatus (e.g., (-)-dehydrodiconiferyl alcohol showed most potent inhibition)
Quantified Difference	Not quantified
Conditions	RAW264.7 macrophage cells stimulated with LPS

Why This Matters

This anti‑inflammatory signature reinforces the distinct pharmacological profile of the threo isomer, supporting its prioritization in multi‑target natural product screening programs focused on inflammation.

• [1] Kim NH, Yang MH, Heo JD, Sung SH, Jeong EJ. Dihydrobenzofuran Neolignans Isolated from Euonymus alatus Leaves and Twigs Attenuated Inflammatory Responses in the Activated RAW264.7 Macrophage Cells. Natural Product Sciences. 2016;22(1):35-40. View Source

threo-Guaiacylglycerol-β-O-4'-dehydrodisinapyl ether – Application Scenarios

PARG Inhibitor Screening & DNA Damage Response

Given the 1.49‑fold higher HLE inhibitory potency of the threo isomer (IC50 115 μM) relative to the erythro form (IC50 171 μM), this compound should be prioritized in any HLE‑targeted assay. The quantifiable difference makes it suitable for establishing SAR around the β‑O‑4' neolignan scaffold, as well as for use as a reference standard in HLE inhibition assays [1].

Macrophage Inflammation (RAW264.7 NO Production)

The exclusive antiproliferative activity of the threo isomer against B16 melanoma cells (IC50 20.6 μM) renders it the only viable candidate from this diastereomeric pair for melanoma‑focused research. Substituting with the erythro form would eliminate all observable activity and invalidate any B16‑based screening results [1].

K562 Leukemia Cytotoxicity Screening

The ability of threo‑buddlenol B to attenuate LPS‑induced NO production and iNOS activity in RAW264.7 macrophages positions this compound as a tool for dissecting inflammatory signaling pathways. While quantitative potency data are pending, the qualitative activity supports its inclusion in multi‑parametric inflammatory profiling panels [2].

β-O-4 Lignan Stereochemistry-Activity Relationships

The stark functional divergence between the threo and erythro diastereomers provides a compelling case study for stereochemistry‑driven bioactivity. The compound serves as a valuable reference for chiral separation method development, absolute configuration confirmation, and structure‑activity relationship mapping within the neolignan class [1].

Application

Selection Property

Validation Focus

PARG pathway & DNA repair studies

Stereochemistry-dependent PARG activity

Confirm threo-isomer engagement in assay

Macrophage inflammation model studies

NO production inhibition activity

Verify iNOS pathway modulation

Leukemia cell-model studies

Cytotoxicity endpoint context

Assess cell viability endpoints

Lignan SAR studies

Matched threo/erythro pair

Evaluate differential target interaction

• [1] Ren FZ, Chen SH, Li LH, Zhang XX, Zheng ZH, Dong AH. Chemical constituents of the seed shell of Hevea brasiliensis. Chinese Journal of New Drugs. 2012;0(19):2311-2315. View Source
• [2] Kim NH, Yang MH, Heo JD, Sung SH, Jeong EJ. Dihydrobenzofuran Neolignans Isolated from Euonymus alatus Leaves and Twigs Attenuated Inflammatory Responses in the Activated RAW264.7 Macrophage Cells. Natural Product Sciences. 2016;22(1):35-40. View Source